Cas no 64640-81-9 (Benzenamine, 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]-)

Benzenamine, 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]- structure
64640-81-9 structure
Product Name:Benzenamine, 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]-
CAS No:64640-81-9
MF:C17H14N4
MW:274.31986284256
CID:389627
PubChem ID:136273825
Update Time:2025-04-19

Benzenamine, 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]-
    • 4-(5-indol-3-ylidene-1,2-dihydropyrazol-3-yl)aniline
    • DTXSID10794468
    • 4-[5-(1H-indol-3-yl)-1H-pyrazol-3-yl]aniline
    • 4-(5-(1H-Indol-3-yl)-1H-pyrazol-3-yl)aniline
    • 64640-81-9
    • 4-[5-(3H-Indol-3-ylidene)-2,5-dihydro-1H-pyrazol-3-yl]aniline
    • Inchi: 1S/C17H14N4/c18-12-7-5-11(6-8-12)16-9-17(21-20-16)14-10-19-15-4-2-1-3-13(14)15/h1-10,19H,18H2,(H,20,21)
    • InChI Key: FKKLQAOOBDXCNL-UHFFFAOYSA-N
    • SMILES: N1C=C(C2=CC(C3C=CC(=CC=3)N)=NN2)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 274.121846464g/mol
  • Monoisotopic Mass: 274.121846464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 70.5Ų
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